(S)-1-((Benzyloxy)carbonyl)pyrrolidin-3-yl methanesulfonate
Description
(S)-1-((Benzyloxy)carbonyl)pyrrolidin-3-yl methanesulfonate, more commonly referred to as BOC-Pyrrolidin-3-yl methanesulfonate, is a synthetic compound used in a variety of scientific research applications. It has a wide range of biochemical and physiological effects, and is a useful tool for lab experiments.
Scientific Research Applications
Environmental Science and Toxicology
In environmental science and toxicology, research often focuses on understanding the behavior, fate, and impacts of various chemical compounds, including perfluoroalkyl and polyfluoroalkyl substances (PFASs), which share some structural similarities with "(S)-1-((Benzyloxy)carbonyl)pyrrolidin-3-yl methanesulfonate" in terms of their resistance to degradation and potential environmental persistence. For example, studies have examined the developmental toxicity of perfluoroalkyl acids and their derivatives, highlighting concerns regarding their widespread prevalence in humans and the environment due to their applications in industrial and consumer products (Lau et al., 2004).
Chemistry and Biochemistry
In chemistry and biochemistry, compounds like "(S)-1-((Benzyloxy)carbonyl)pyrrolidin-3-yl methanesulfonate" could be involved in the synthesis of complex molecules or in the study of reaction mechanisms. Research in this area may include exploring novel treatment technologies for persistent compounds, where advanced oxidation processes or microbial degradation are investigated for their potential to break down environmentally persistent chemicals (Kucharzyk et al., 2017).
Analytical and Environmental Chemistry
Analytical methods for determining the antioxidant activity of compounds, which could be relevant for studying the properties of "(S)-1-((Benzyloxy)carbonyl)pyrrolidin-3-yl methanesulfonate" and similar molecules, are critical for understanding their potential biological effects and environmental impacts. Reviews of these methods provide insights into the detection mechanisms, applicability, and challenges of various analytical techniques (Munteanu & Apetrei, 2021).
properties
IUPAC Name |
benzyl (3S)-3-methylsulfonyloxypyrrolidine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO5S/c1-20(16,17)19-12-7-8-14(9-12)13(15)18-10-11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3/t12-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNRBIPMUYLVQFG-LBPRGKRZSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)OC1CCN(C1)C(=O)OCC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CS(=O)(=O)O[C@H]1CCN(C1)C(=O)OCC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-1-((Benzyloxy)carbonyl)pyrrolidin-3-yl methanesulfonate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide](/img/structure/B2703796.png)
![7-Bromoimidazo[1,2-a]pyridin-3-amine](/img/structure/B2703799.png)
![1-[[1-[(3,5-Difluorophenyl)methyl]triazol-4-yl]methyl]-4-(4-fluorophenyl)pyrazine-2,3-dione](/img/structure/B2703800.png)
![(4-(7-Chloro-4-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(3-methylisoxazol-5-yl)methanone](/img/structure/B2703804.png)
![1-[(3-Methoxyphenyl)methyl]-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one](/img/structure/B2703812.png)
![N-butyl-N-methyl-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide](/img/structure/B2703815.png)
![2-[1-(Pyridin-3-ylmethyl)piperidin-4-yl]oxy-4-(trifluoromethyl)pyrimidine](/img/structure/B2703816.png)
